3-(2-chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide
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Description
3-(2-chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C20H18ClFN2O4 and its molecular weight is 404.82. The purity is usually 95%.
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Scientific Research Applications
Bioisosteric Replacement and Analytical Characterization
The compound has been identified as a part of a study focusing on bioisosteric replacements commonly associated with synthetic cannabinoids. The research emphasizes the importance of accurate identification and differentiation of research chemicals, specifically highlighting a compound obtained from a UK-based Internet vendor advertised under a different name. The study also delves into the analytical characterization involving chromatographic, spectroscopic, and mass spectrometric platforms, alongside crystal structure analysis (McLaughlin et al., 2016).
Synthesis and Antimicrobial Evaluation
There is a significant focus on the synthesis and characterization of compounds structurally related to 3-(2-chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide. For instance, derivatives of the compound have been synthesized and evaluated for their antimicrobial properties, highlighting their potential as potent agents against various bacterial strains. The molecular docking studies further provide insights into their binding interactions, suggesting their potential therapeutic applications (Bodige et al., 2020).
Antipathogenic Activity and Antibiofilm Properties
The antipathogenic activity of compounds structurally related to this compound has been explored, especially focusing on their interaction with bacterial cells. The presence of specific halogen atoms on the phenyl substituent significantly contributes to their anti-pathogenic activity, particularly against strains known for biofilm growth. This points towards the potential of these compounds in developing novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).
Properties
IUPAC Name |
3-(2-chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClFN2O4/c1-11-17(19(24-28-11)18-13(21)5-4-6-14(18)22)20(25)23-10-12-7-8-15(26-2)16(9-12)27-3/h4-9H,10H2,1-3H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVKCLJHKHXXYFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)NCC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClFN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.